Cas no 1934666-77-9 (2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid)

• Product Name: 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
• CAS No: 1934666-77-9
• MF: C₆H₈FN₃O₂
• MW: 173.145024299622
• CID: 5872421
• PubChem ID: 127016730
• Update Time: 2025-06-09

2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-acetic acid, α-fluoro-4,5-dimethyl-
• 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
• 2-(Dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroaceticacid
• 1934666-77-9
• EN300-1139105

• Inchi： 1S/C6H8FN3O2/c1-3-8-9-5(10(3)2)4(7)6(11)12/h4H,1-2H3,(H,11,12)
• InChI Key： VMQXXCTVOWPVHE-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C)N1C)(F)C(=O)O

Computed Properties

• Exact Mass: 173.06005467g/mol
• Monoisotopic Mass: 173.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 390.2±52.0 °C(Predicted)
• pka: 1.34±0.12(Predicted)

Additional information on 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid

Professional Introduction to 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic Acid (CAS No. 1934666-77-9)

2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid, with the CAS number 1934666-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities. The presence of a fluoroacetic acid moiety in its structure enhances its pharmacological potential, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid consists of a central triazole ring substituted with dimethyl groups at the 1 and 4 positions, and a fluoroacetic acid side chain attached at the 2-position. This unique arrangement imparts distinct chemical and biological properties that make it particularly interesting for medicinal chemistry applications. The triazole ring is a well-known pharmacophore that exhibits various biological activities, including antifungal, antiviral, and anticancer properties.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in the fluoroacetic acid moiety plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. This has led to extensive research into fluorinated derivatives as potential therapeutic agents.

One of the most compelling aspects of 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid is its potential application in the synthesis of bioactive molecules. The triazole ring can serve as a scaffold for further functionalization, allowing chemists to design and develop new compounds with tailored biological activities. For instance, researchers have explored its use in creating novel inhibitors targeting specific enzymes involved in disease pathways.

Recent studies have highlighted the significance of dimethyl-4H-1,2,4-triazol-3-yl moieties in enhancing the efficacy of pharmaceutical compounds. The dimethyl substitution at the 1 and 4 positions of the triazole ring contributes to increased lipophilicity and stability, which are critical factors for drug-like properties. These modifications have been shown to improve oral bioavailability and reduce degradation rates in vivo.

The fluoroacetic acid component of 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid has also been extensively studied for its role in modulating enzyme activity. Fluorinated carboxylic acids are known to exhibit potent inhibitory effects on various enzymes by participating in hydrogen bonding interactions and altering enzyme conformation. This property makes it an attractive moiety for developing enzyme inhibitors with high selectivity and potency.

In clinical research, 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid has been investigated as a potential therapeutic agent for various diseases. Preliminary studies suggest that it may have applications in treating inflammatory disorders by inhibiting key inflammatory pathways. Additionally, its structural features make it a promising candidate for developing anticancer agents that target specific cancer-related enzymes.

The synthesis of 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques have enabled researchers to produce large quantities of the compound for further biological testing.

The pharmacological profile of CAS No. 1934666-77-9 continues to be an area of active investigation. Researchers are exploring its interactions with various biological targets using computational modeling and experimental techniques. These studies aim to elucidate the mechanisms by which it exerts its effects and identify potential therapeutic applications.

The future prospects for 2-(dimethyl-4H-1,2,4-triazol-3-y1)-2-fluoroacetic acid are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. As our understanding of disease mechanisms advances, compounds like this one will play an increasingly important role in developing innovative treatments.